N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzamide

• IUPAC Name: N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzamide
• InChI: InChI=1S/C18H15FN2OS/c19-15-8-6-14(7-9-15)18-21-16(12-23-18)10-11-20-17(22)13-4-2-1-3-5-13/h1-9,12H,10-11H2,(H,20,22)
• InChI Key: AAOFGSUUBKAMPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2OS
• Molecular Weight: 326.4 g/mol

Description

N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzamide, also known as FTY720, is a synthetic compound that has been extensively studied for its potential use in treating various diseases. It was first discovered in the early 1990s by scientists at the University of Tokyo, and since then, it has been the subject of numerous scientific studies.

Scientific Research Applications

Therapeutic Potential of Benzothiazoles

Benzothiazole derivatives exhibit a wide range of pharmacological activities, highlighting their importance in drug discovery and development. These compounds have been explored for their antimicrobial, analgesic, anti-inflammatory, antitubercular, antiviral, and antioxidant properties. Notably, the benzothiazole nucleus serves as a crucial moiety in several biologically active compounds, including drugs like Frentizole, Pramipexole, Thioflavin T, and Riluzole, which are based on the benzothiazole skeleton. This underscores the significance of benzothiazoles in medicinal chemistry, offering a foundation for future research aimed at developing new therapeutic agents (Sumit, Arvind Kumar, & A. Mishra, 2020).

Benzothiazoles in Drug Discovery

Recent patent reviews reveal an increasing interest in benzothiazole-based drug development, particularly for targeting cancer, metabolic diseases, inflammation, neurodegeneration, viral and bacterial infections, fibrosis, and thrombosis. The review highlights the versatility of the benzothiazole scaffold in developing derivatives with high therapeutic activity. This broad range of pharmacological activities further illustrates the potential of benzothiazoles as a foundational scaffold in drug discovery, emphasizing the need for continued exploration and development of benzothiazole derivatives (C. S. W. Law & K. Y. Yeong, 2022).